ONO-8713: A Technical Guide to its Mechanism of Action as a Selective EP1 Receptor Antagonist
ONO-8713: A Technical Guide to its Mechanism of Action as a Selective EP1 Receptor Antagonist
For Researchers, Scientists, and Drug Development Professionals
Abstract
ONO-8713 is a potent and selective antagonist of the prostaglandin (B15479496) E receptor subtype 1 (EP1). This document provides an in-depth technical overview of the mechanism of action of ONO-8713, summarizing key preclinical data, detailing experimental methodologies, and visualizing its role in cellular signaling pathways. The primary mechanism of ONO-8713 involves the competitive blockade of the EP1 receptor, a Gq protein-coupled receptor. This antagonism inhibits the downstream signaling cascade initiated by prostaglandin E2 (PGE2), which includes the activation of phospholipase C (PLC), subsequent increases in intracellular calcium concentration ([Ca2+]i), and the activation of protein kinase C (PKC). Through this action, ONO-8713 has demonstrated potential therapeutic effects in models of cancer, neuroinflammation, and vasoconstriction. This guide is intended to serve as a comprehensive resource for researchers and professionals in the field of drug development.
Core Mechanism of Action: Selective EP1 Receptor Antagonism
ONO-8713 functions as a selective antagonist for the prostaglandin E receptor 1 (EP1), a member of the G protein-coupled receptor (GPCR) family.[1] The endogenous ligand for the EP1 receptor is prostaglandin E2 (PGE2), a lipid mediator involved in a wide range of physiological and pathological processes, including inflammation, pain, and cancer.[2]
ONO-8713 exerts its pharmacological effect by competitively binding to the EP1 receptor, thereby preventing the binding of PGE2 and inhibiting the initiation of downstream intracellular signaling pathways.[3] The selectivity of ONO-8713 for the EP1 receptor over other prostanoid receptors, such as EP2, EP3, and EP4, is a key feature of its pharmacological profile.
Signaling Pathway of the EP1 Receptor
The EP1 receptor is coupled to the Gq family of G proteins. Upon activation by an agonist like PGE2, the Gαq subunit dissociates and activates phospholipase C (PLC). PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium ions into the cytoplasm and a rapid increase in intracellular calcium concentration ([Ca2+]i). The elevated [Ca2+]i, along with DAG, synergistically activates protein kinase C (PKC), which then phosphorylates a variety of downstream target proteins, leading to diverse cellular responses.
Visualization of ONO-8713's Mechanism of Action
The following diagram illustrates the signaling pathway of the EP1 receptor and the inhibitory action of ONO-8713.
Quantitative Data
The following tables summarize the key quantitative data for ONO-8713, demonstrating its binding affinity and selectivity for the EP1 receptor.
Table 1: Binding Affinity of ONO-8713 for EP1 Receptors
| Species | Receptor | Parameter | Value | Reference |
| Mouse | EP1 | pKi | 9.5 | [4] |
| Human | EP1 | pKi | 8.0 | [4] |
pKi is the negative logarithm of the inhibitory constant (Ki). A higher pKi value indicates a higher binding affinity.
Table 2: Selectivity Profile of ONO-8713
| Receptor | Species | Parameter | Value | Reference |
| EP3 | Mouse | pKi | <5.0 | [2] |
This data indicates that ONO-8713 has a significantly lower affinity for the EP3 receptor compared to the EP1 receptor, highlighting its selectivity.
Experimental Protocols
This section provides detailed methodologies for key experiments that have been used to characterize the mechanism of action of ONO-8713.
EP1 Receptor Binding Assay
This protocol is a representative method for determining the binding affinity of compounds like ONO-8713 to the EP1 receptor.
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Cell Line: Chinese Hamster Ovary (CHO) cells stably expressing the human or mouse EP1 receptor.
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Radioligand: [3H]PGE2 (specific activity ~150-200 Ci/mmol).
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Assay Buffer: 50 mM Tris-HCl (pH 7.4) containing 5 mM MgCl2.
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Procedure:
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Prepare cell membranes from the transfected CHO cells by homogenization and centrifugation.
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In a 96-well plate, add 50 µL of assay buffer, 25 µL of [3H]PGE2 (final concentration ~1 nM), and 25 µL of varying concentrations of ONO-8713 or vehicle control.
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Initiate the binding reaction by adding 100 µL of cell membrane suspension (containing 20-40 µg of protein).
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Incubate the plate at room temperature for 60 minutes with gentle agitation.
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Terminate the assay by rapid filtration through a GF/B glass fiber filter plate using a cell harvester.
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Wash the filters three times with ice-cold assay buffer.
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Dry the filter plate and add scintillation cocktail to each well.
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Measure the radioactivity in each well using a scintillation counter.
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Data Analysis:
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Non-specific binding is determined in the presence of a high concentration (e.g., 10 µM) of unlabeled PGE2.
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Specific binding is calculated by subtracting non-specific binding from total binding.
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The IC50 value (the concentration of ONO-8713 that inhibits 50% of specific [3H]PGE2 binding) is determined by non-linear regression analysis of the competition binding data.
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The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
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Azoxymethane (AOM)-Induced Aberrant Crypt Foci (ACF) Mouse Model
This in vivo model is used to evaluate the chemopreventive effects of ONO-8713 on colon carcinogenesis.[2]
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Animal Model: Male C57BL/6J mice, 5 weeks of age.
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Carcinogen: Azoxymethane (AOM).
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Treatment: ONO-8713 is mixed into the diet at specified concentrations.
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Procedure:
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Acclimatize mice for one week.
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Administer AOM (10 mg/kg body weight) via intraperitoneal injection once a week for 3 weeks.
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Provide mice with a diet containing ONO-8713 (e.g., 250, 500, or 1000 ppm) or a control diet throughout the experimental period.
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After a specified duration (e.g., 5 weeks after the last AOM injection), euthanize the mice.
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Excise the entire colon, flush with saline, and fix flat between two pieces of filter paper in 10% buffered formalin.
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Stain the colons with 0.2% methylene (B1212753) blue to visualize the aberrant crypt foci (ACF).
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Count the number of ACF per colon under a light microscope.
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Data Analysis:
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Compare the average number of ACF in the ONO-8713-treated groups to the control group using appropriate statistical tests (e.g., Student's t-test or ANOVA).
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Measurement of Intracellular Calcium Concentration ([Ca2+]i)
This protocol outlines a method to assess the effect of ONO-8713 on PGE2-induced changes in intracellular calcium levels.[5][6]
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Cell Line: Cells endogenously expressing the EP1 receptor or a cell line stably expressing the EP1 receptor (e.g., CHO-EP1).
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Fluorescent Calcium Indicator: Fura-2 AM or Indo-1 AM.
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Procedure:
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Plate cells in a 96-well black-walled, clear-bottom plate and grow to confluence.
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Load the cells with a fluorescent calcium indicator (e.g., 5 µM Fura-2 AM) in a buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES) for 30-60 minutes at 37°C.
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Wash the cells to remove extracellular dye.
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Pre-incubate the cells with various concentrations of ONO-8713 or vehicle for 15-30 minutes.
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Measure the baseline fluorescence using a fluorescence plate reader or a flow cytometer. For Fura-2, excitation is alternated between 340 nm and 380 nm, and emission is measured at 510 nm. For Indo-1, excitation is at ~350 nm, and emission is measured at ~405 nm (calcium-bound) and ~485 nm (calcium-free).
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Stimulate the cells with an EP1 agonist (e.g., PGE2 or a selective EP1 agonist like 17-phenyl-trinor-PGE2).
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Record the change in fluorescence ratio over time.
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Data Analysis:
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The ratio of fluorescence intensities (e.g., 340/380 nm for Fura-2) is proportional to the intracellular calcium concentration.
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Calculate the peak increase in the fluorescence ratio after agonist stimulation in the presence and absence of ONO-8713.
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Determine the IC50 value for ONO-8713's inhibition of the agonist-induced calcium response.
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Protein Kinase C (PKC) Activity Assay
This protocol describes a method to measure the effect of ONO-8713 on the downstream activation of PKC.[7][8]
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Sample: Cell lysates from EP1-expressing cells treated with an agonist in the presence or absence of ONO-8713.
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Assay Principle: This assay typically measures the phosphorylation of a specific PKC substrate peptide using [γ-32P]ATP.
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Procedure:
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Treat cells with an EP1 agonist (e.g., PGE2) with or without pre-incubation with ONO-8713 for a specified time.
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Lyse the cells in a buffer that preserves kinase activity.
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In a reaction tube, combine the cell lysate, a specific PKC substrate peptide, and a reaction buffer containing MgCl2 and CaCl2.
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Initiate the kinase reaction by adding [γ-32P]ATP.
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Incubate the reaction at 30°C for 10-20 minutes.
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Stop the reaction by spotting the mixture onto phosphocellulose paper.
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Wash the paper extensively with phosphoric acid to remove unincorporated [γ-32P]ATP.
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Measure the radioactivity incorporated into the substrate peptide using a scintillation counter.
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Data Analysis:
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PKC activity is proportional to the amount of radioactivity incorporated into the substrate.
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Compare the PKC activity in samples treated with the agonist alone versus those co-treated with ONO-8713.
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Experimental Workflow and Logical Relationships
The following diagrams illustrate the logical flow of experiments to characterize the mechanism of action of ONO-8713.
Conclusion
ONO-8713 is a well-characterized selective antagonist of the EP1 receptor. Its mechanism of action, involving the blockade of PGE2-induced Gq-PLC-Ca2+-PKC signaling, has been elucidated through a combination of in vitro binding and functional assays, and validated in preclinical in vivo models. The data summarized and the experimental protocols detailed in this guide provide a solid foundation for further research into the therapeutic potential of ONO-8713 and the role of the EP1 receptor in various disease states. This document serves as a valuable technical resource for scientists and researchers dedicated to advancing the field of pharmacology and drug discovery.
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. Prostaglandin E2 and the EP receptors in malignancy: possible therapeutic targets? - PMC [pmc.ncbi.nlm.nih.gov]
- 3. scbt.com [scbt.com]
- 4. guidetopharmacology.org [guidetopharmacology.org]
- 5. Intracellular Calcium Flux - University of Utah Flow Cytometry [flowcytometry.cores.utah.edu]
- 6. Measuring Intracellular Calcium Signaling in Murine NK Cells by Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
- 7. merckmillipore.com [merckmillipore.com]
- 8. ulab360.com [ulab360.com]
